Cas no 2108463-93-8 (2-[4-[8-(2-Pyridin-3-ylethynyl)imidazo[4,5-c]quinolin-1-yl]phenyl]acetonitrile;hydrochloride)

• Product Name: 2-[4-[8-(2-Pyridin-3-ylethynyl)imidazo[4,5-c]quinolin-1-yl]phenyl]acetonitrile;hydrochloride
• CAS No: 2108463-93-8
• MF: C₂₅H₁₆ClN₅
• MW: 421.881043434143
• CID: 5203434
• Update Time: 2023-08-26

2-[4-[8-(2-Pyridin-3-ylethynyl)imidazo[4,5-c]quinolin-1-yl]phenyl]acetonitrile;hydrochloride Chemical and Physical Properties

Names and Identifiers

• PDK1 inhibitor 2610
• 2-(4-(8-(pyridin-3-ylethynyl)-1H-imidazo[4,5-c]quinolin-1-yl)phenyl)acetonitrile hydrochloride
• 2-[4-[8-(2-Pyridin-3-ylethynyl)imidazo[4,5-c]quinolin-1-yl]phenyl]acetonitrile;hydrochloride

• Inchi： 1S/C25H15N5.ClH/c26-12-11-18-5-8-21(9-6-18)30-17-29-24-16-28-23-10-7-19(14-22(23)25(24)30)3-4-20-2-1-13-27-15-20;/h1-2,5-10,13-17H,11H2;1H
• InChI Key： RUXNLVOZJZTQAS-UHFFFAOYSA-N
• SMILES： Cl.N1(C=NC2C=NC3C=CC(C#CC4C=NC=CC=4)=CC=3C1=2)C1C=CC(CC#N)=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 31
• Rotatable Bond Count: 4
• Complexity: 705
• Topological Polar Surface Area: 67.4